Cas no 60887-83-4 (Cyclopentanone, 2-(ethylthio)-)
60887-83-4 structure
Product Name:Cyclopentanone, 2-(ethylthio)-
CAS No:60887-83-4
MF:C7H12OS
MW:144.234580993652
CID:495056
PubChem ID:12869522
Update Time:2025-04-19
Cyclopentanone, 2-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-(ethylthio)-
- 2-ethylsulfanylcyclopentan-1-one
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- Inchi： 1S/C7H12OS/c1-2-9-7-5-3-4-6(7)8/h7H,2-5H2,1H3
- InChI Key： BCEGJAHJUNRERY-UHFFFAOYSA-N
- SMILES： S(CC)C1C(CCC1)=O
Computed Properties
- Exact Mass: 144.06096
- Monoisotopic Mass: 144.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Cyclopentanone, 2-(ethylthio)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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